3,4,5-Trimethoxybenzaldehyde dimethyl acetal
Overview
Description
3,4,5-Trimethoxybenzaldehyde dimethyl acetal is an organic compound with the linear formula (CH3O)3C6H2CH(OCH3)2 . It has a molecular weight of 242.27 . This compound can be prepared by reacting 3,4,5-trimethoxybenzaldehyde with trimethyl orthoformate . It may be used to synthesize 3,5-dimethoxy-4-ethylbenzaldehyde, which is an intermediate for preparing 4-alkyl-3,5-dihydroxy-substituted trans-stilbenes .
Synthesis Analysis
The synthesis of 3,4,5-Trimethoxybenzaldehyde dimethyl acetal involves the reaction of 3,4,5-trimethoxybenzaldehyde with trimethyl orthoformate . This compound may be used to synthesize 3,5-dimethoxy-4-ethylbenzaldehyde, which is an intermediate for preparing 4-alkyl-3,5-dihydroxy-substituted trans-stilbenes .Molecular Structure Analysis
The molecular structure of 3,4,5-Trimethoxybenzaldehyde dimethyl acetal is represented by the linear formula (CH3O)3C6H2CH(OCH3)2 . The compound has a molecular weight of 242.27 .Chemical Reactions Analysis
The primary chemical reaction involved in the use of 3,4,5-Trimethoxybenzaldehyde dimethyl acetal is its synthesis from 3,4,5-trimethoxybenzaldehyde and trimethyl orthoformate . It can also be used to synthesize 3,5-dimethoxy-4-ethylbenzaldehyde .Physical And Chemical Properties Analysis
3,4,5-Trimethoxybenzaldehyde dimethyl acetal has a refractive index of n20/D 1.514 (lit.) . It has a boiling point of 180 °C/10 mmHg (lit.) and a density of 1.147 g/mL at 25 °C (lit.) .Scientific Research Applications
3,4,5-Trimethoxybenzaldehyde dimethyl acetal: A Comprehensive Analysis:
Synthesis of Pharmaceutical Drugs
3,4,5-Trimethoxybenzaldehyde dimethyl acetal serves as an intermediate in the synthesis of various pharmaceutical drugs. It is used to produce trimethoprim, an antibiotic used to treat bacterial infections , and other medications such as cintriamide, roletamide, trimethoquinol (tretoquinol), and trimazosin .
Production of Plastic Additives
This compound is also utilized in the production of plastic additives, enhancing the properties of plastics such as durability, flexibility, and resistance to environmental stress .
Intermediate for Trans-Stilbenes
It is a precursor for synthesizing 3,5-dimethoxy-4-ethylbenzaldehyde, which is an intermediate in preparing 4-alkyl-3,5-dihydroxy-substituted trans-stilbenes . These stilbenes have potential applications in organic electronics and photonics due to their conductive properties.
Psychedelic Phenethylamines Synthesis
The compound has been used in creating psychedelic phenethylamines, which are substances with psychoactive properties .
Safety And Hazards
3,4,5-Trimethoxybenzaldehyde dimethyl acetal can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray. If it comes in contact with the eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do .
Future Directions
properties
IUPAC Name |
5-(dimethoxymethyl)-1,2,3-trimethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O5/c1-13-9-6-8(12(16-4)17-5)7-10(14-2)11(9)15-3/h6-7,12H,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEZMUQHWXSFOIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00400642 |
Source
|
| Record name | 3,4,5-Trimethoxybenzaldehyde dimethyl acetal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00400642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Trimethoxybenzaldehyde dimethyl acetal | |
CAS RN |
59276-37-8 |
Source
|
| Record name | 3,4,5-Trimethoxybenzaldehyde dimethyl acetal | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00400642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4,5-Trimethoxybenzaldehyde dimethyl acetal | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanamine](/img/structure/B1599048.png)
